Cas no 177288-16-3 (3-Chlorophenylglyoxal hydrate)

• Product Name: 3-Chlorophenylglyoxal hydrate
• CAS No: 177288-16-3
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD08705874
• CID: 134543
• PubChem ID: 22421165
• Update Time: 2025-04-19

3-Chlorophenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenylglyoxal hydrate
• 2-(3-chlorophenyl)-2-oxoacetaldehyde,hydrate
• Ethanone,1-(3-chlorophenyl)-2,2-dihydroxy-
• OR1625
• 2-(3-Chlorophenyl)-2-oxo-acetaldehyde hydrate
• 2-(3-chlorophenyl)-2-oxoacetaldehyde hydrate
• 3-CHLOROPHENYLGLYOXALHYDRATE
• SBB090490
• RP24660
• AB48675
• 2-(3-chlorophenyl)-2-oxoethanal, hydrate
• ST2405036
• AX8086171
• (3-Chlorophenyl)(oxo)acet
• 1082715-90-9
• MFCD08705874
• 177288-16-3
• SCHEMBL8938090
• DTXSID80625634
• J-512325
• MFCD05864649
• DS-3511
• 2-(3-chlorophenyl)-2-oxoacetaldehyde;hydrate
• AKOS016007602
• FT-0646959
• (3-Chlorophenyl)(oxo)acetaldehyde--water (1/1)
• N16981
• Zinc04204404
• 3-Chlorophenylglyoxal hydrate 95%
• 3-CHLOROPHENYLGLYOXAL HYDRATE, 95+%

• MDL： MFCD08705874
• Inchi： 1S/C8H5ClO2.H2O/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-5H;1H2
• InChI Key： QDPIMXWMDQVBKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C=O)=O)=C1.O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1

Experimental Properties

• Boiling Point: 343.2°C at 760 mmHg
• Flash Point: 161.4°C
• PSA: 57.53000
• LogP: 0.83340

3-Chlorophenylglyoxal hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C